Cas no 5469-28-3 (2-Butenedioic acid,2-propyl-, (2E)-)

• Product Name: 2-Butenedioic acid,2-propyl-, (2E)-
• CAS No: 5469-28-3
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 383116
• PubChem ID: 5355090
• Update Time: 2025-04-19

2-Butenedioic acid,2-propyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-propyl-, (2E)-
• (E)-2-propylbut-2-enedioic acid
• 2-propylbut-2-enedioic acid
• 2-Butenedioicacid, 2-propyl-, (E)- (9CI)
• 2-propylfumaric acid
• AC1L5JGB
• AG-F-90602
• AG-K-75884
• CTK5A2304
• CTK6D3109
• Fumaric acid, propyl- (6CI)
• n-propylfumaric acid
• propyl-fumaric acid
• Propylfumaric acid
• Propyl-fumarsaeure
• NSC25310
• 5469-28-3
• NSC-25310
• Athylmesaconsaure
• SCHEMBL155966

• Inchi： 1S/C7H10O4/c1-2-3-5(7(10)11)4-6(8)9/h4H,2-3H2,1H3,(H,8,9)(H,10,11)/b5-4+
• InChI Key： CCKSYUMJLIMSQK-SNAWJCMRSA-N
• SMILES： OC(/C(=C/C(=O)O)/CCC)=O

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 0.88210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids